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Compound of Interest

Compound Name: 3-Bromo-I-phenylalanine

cat. No.: B1272018

An In-depth Technical Guide on the Physical Properties of 3-Bromo-L-phenylalanine

Introduction

3-Bromo-L-phenylalanine is a derivative of the essential amino acid L-phenylalanine,
characterized by the substitution of a bromine atom at the meta position (carbon 3) of the
phenyl ring. This modification imparts unique chemical properties that make it a valuable tool in
various scientific disciplines, including drug discovery, peptide synthesis, and biochemical
research. Its applications range from serving as a building block in the synthesis of novel
pharmaceuticals, particularly for neurological disorders, to its use in studies of protein synthesis
and enzyme mechanisms.[1] This guide provides a comprehensive overview of the core
physical properties of 3-Bromo-L-phenylalanine, intended for researchers, scientists, and
professionals in drug development.

Core Physical Properties

The physical characteristics of 3-Bromo-L-phenylalanine are fundamental to its application in
research and development. These properties are summarized in the table below.
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Property Value Source
Molecular Formula CoH10BrNO2 [1112][3]
Molecular Weight 244.09 g/mol [311415][6]

White to off-white or grey
Appearance ) [11[3][6]
crystalline powder

Melting Point 208 - 210 °C [1]
_ _ [0]?°/D = +3 £ 1° (c=2 in 1IN
Optical Rotation [1]
NaOH)

Slightly soluble. 15.38 mg/mL
Water Solubility with sonication and pH [3B11416171[8]
adjusted to 3 with HCI.

DMSO Solubility 5 mg/mL with sonication. [3]

Data not available. For

reference, the pKa values for

the carboxyl and amino groups
pKa :

of L-phenylalanine are

approximately 2.20 and 9.31,

respectively.[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below
are protocols for the synthesis of 3-Bromo-L-phenylalanine and the determination of its key
physical properties.

Synthesis of 3-Bromo-L-phenylalanine

A common method for the synthesis of 3-Bromo-L-phenylalanine involves the deprotection of
a Boc-protected precursor.[8]

Materials:

e (S)-3-(3-bromophenyl)-2-((tert-butoxycarbonyl)amino)propionic acid
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e 4 M Hydrochloric acid in 1,4-dioxane
o Stirring apparatus

e Reaction vessel

Procedure:

e Suspend (S)-3-(3-bromophenyl)-2-((tert-butoxycarbonyl)amino)propionic acid (5.0 g, 14.5
mmol) in a 1,4-dioxane solution of 4 M hydrochloric acid (75 mL).

« Stir the reaction mixture at room temperature for 16 hours.

» Monitor the reaction progress using an appropriate analytical technique, such as thin-layer
chromatography (TLC) or high-performance liquid chromatography (HPLC).

e Upon completion, the product can be isolated and purified using standard laboratory
techniques.

Determination of Melting Point

The melting point of a crystalline solid is a critical indicator of its purity.
Apparatus:

o Capillary tubes

e Melting point apparatus

Procedure:

A small, dry sample of 3-Bromo-L-phenylalanine is packed into a capillary tube.

The capillary tube is placed in a calibrated melting point apparatus.

The sample is heated at a controlled rate.

The temperature range from the appearance of the first liquid drop to the complete
liquefaction of the sample is recorded as the melting point.
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Determination of Optical Rotation

Optical rotation is a key property for chiral molecules like 3-Bromo-L-phenylalanine.
Apparatus:

Polarimeter

Sodium lamp (D-line, 589 nm)

Volumetric flask

Analytical balance
Procedure:

A solution of 3-Bromo-L-phenylalanine is prepared by dissolving a precisely weighed

sample in a known volume of 1N NaOH to achieve a concentration of 2 g/100mL.
e The polarimeter tube is filled with the solution, ensuring no air bubbles are present.

e The tube is placed in the polarimeter, and the optical rotation is measured at 20°C using the
sodium D-line.

» The specific rotation is calculated based on the observed rotation, the concentration of the
solution, and the path length of the polarimeter tube.

Visualizations

The following diagrams illustrate the synthesis workflow and the interrelation of the physical
properties of 3-Bromo-L-phenylalanine.
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Synthesis Workflow of 3-Bromo-L-phenylalanine
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Caption: Workflow for the synthesis of 3-Bromo-L-phenylalanine.
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Physical Properties of 3-Bromo-L-phenylalanine

3-Bromo-L-phenylalanine

% exhibits \Qxhibits exhibits exhibits

ChemicatProperties Physical State \ Solution Properties
Molecular Formula Molecular Weight Appearance Melting Point Solubility Optical Rotation
CoH10BrNO2 244.09 g/mol White to grey powder 208-210 °C Slightly in water [o]°/D = +3 £ 1°

Click to download full resolution via product page

Caption: Interrelation of physical properties of 3-Bromo-L-phenylalanine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Bromo-I-phenylalanine physical properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1272018#3-bromo-I-phenylalanine-physical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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